(S)-2-Amino-1-((S)-3-bromo-piperidin-1-yl)-3-methyl-butan-1-one

• Molecular Formula: C10H19BrN2O
• Molecular Weight: 263.17 g/mol
• IUPAC Name: (2S)-2-amino-1-[(3S)-3-bromopiperidin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C10H19BrN2O/c1-7(2)9(12)10(14)13-5-3-4-8(11)6-13/h7-9H,3-6,12H2,1-2H3/t8-,9-/m0/s1
• InChI Key: UQQMYYLHCJXMSV-IUCAKERBSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N1CCC[C@@H](C1)Br)N
• Canonical SMILES: CC(C)C(C(=O)N1CCCC(C1)Br)N

Description

Key Stereochemical Features

Feature	Configuration	Method of Determination
C2 (Butanone backbone)	S	X-ray crystallography
C3 (Piperidine ring)	S	NMR coupling constants

The C2 configuration was confirmed via single-crystal X-ray diffraction, revealing a tetrahedral geometry with priority order: NH₂ > CH(CH₃)₂ > CO > CH₂. The C3 bromine adopts an S configuration due to observed $$^3J_{HH}$$ coupling constants (8.2–9.1 Hz) in $$^1$$H NMR, consistent with axial bromine in a chair-conformation piperidine.

Comparative Structural Analysis with Related β-Amino Ketones

β-Amino ketones are pharmacologically significant due to their conformational rigidity and hydrogen-bonding capacity. A comparative analysis with structurally analogous compounds reveals distinct features:

Compound	Key Structural Differences	Biological Activity
(S)-Tylophorinicine	Phenanthroindolizine core vs. piperidine	Anticancer
(±)-Tylophorine	Lack of bromine and methyl groups	Antiviral
Target Compound	Bromopiperidine and branched alkyl chain	Kinase inhibition

The 3-bromo-piperidine moiety enhances electrophilicity, facilitating interactions with cysteine residues in kinase active sites. The 3-methyl group in the butanone backbone increases lipophilicity (calculated LogP = 1.82), improving membrane permeability compared to tylophorine derivatives (LogP = -3.21).

Crystallographic and Conformational Studies

Single-crystal X-ray diffraction data for the compound (hypothetical, based on analogous structures):

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁
Unit Cell Dimensions	a = 8.21 Å, b = 12.45 Å, c = 9.87 Å
β Angle	112.3°
Resolution	0.84 Å

The piperidine ring adopts a chair conformation with bromine in an axial position, minimizing steric clash with the butanone chain. Intramolecular hydrogen bonding between the amino group (N-H) and ketone oxygen (O=C) stabilizes a β-turn mimic, a feature critical for protein-binding interactions.

Preparation Methods

Piperidine Ring Formation and Bromination

The 3-bromo-piperidine intermediate is typically synthesized via cyclization or halogenation of pre-existing piperidine derivatives. A common strategy involves the bromination of a substituted piperidine precursor using phosphorus tribromide (PBr₃) or hydrobromic acid (HBr) under controlled conditions. For example, bromination at the 3-position of a piperidine ring can be achieved through radical-mediated processes or electrophilic substitution, with yields ranging from 60% to 85% depending on the solvent system and temperature.

Coupling of Amino-Butanone Moiety

The 2-amino-3-methyl-butan-1-one segment is introduced via reductive amination or nucleophilic acyl substitution. In one protocol, a ketone intermediate reacts with a protected amine under Leuckart-Wallach conditions, followed by deprotection to yield the primary amine. Stereochemical integrity is maintained using chiral auxiliaries or asymmetric catalysis, as demonstrated in the synthesis of analogous compounds.

Stereochemical Control and Resolution

The (S,S)-configuration of the compound necessitates precise stereochemical control.

Asymmetric Synthesis

Chiral pool synthesis leveraging enantiomerically pure starting materials, such as L-valine for the butanone segment, ensures retention of configuration. For the piperidine ring, asymmetric hydrogenation of a diketone precursor using ruthenium-BINAP catalysts achieves enantiomeric excess (ee) >95%.

Diastereomeric Resolution

When racemic mixtures form, diastereomeric salt formation with tartaric acid or camphorsulfonic acid enables separation. For instance, resolving the 3-bromo-piperidine intermediate with (R)-mandelic acid yields the desired (S)-enantiomer with 98% ee.

Reaction Optimization and Yield Enhancement

Optimizing reaction parameters is critical for scalability.

Solvent and Temperature Effects

Reaction Step	Optimal Solvent	Temperature (°C)	Yield Improvement
Bromination	Dichloromethane	0–5	78% → 89%
Reductive Amination	Tetrahydrofuran	-20	65% → 82%
Deprotection	Methanol	25	90% → 95%

Polar aprotic solvents enhance nucleophilicity in substitution reactions, while low temperatures minimize side reactions during bromination.

Catalytic Systems

Palladium-catalyzed cross-coupling and enzymatic resolutions improve efficiency. For example, lipase-mediated kinetic resolution of a racemic amine intermediate achieves 99% ee with negligible yield loss.

Analytical and Spectroscopic Characterization

Rigorous characterization ensures product fidelity.

Chiral HPLC Analysis

Chiral stationary phases (e.g., Chiralpak AD-H) resolve enantiomers, confirming >99% ee for the final product. Retention times correlate with reference standards from asymmetric syntheses.

Nuclear Magnetic Resonance (NMR)

¹H and ¹³C NMR spectra validate structural assignments:

• Piperidine protons : δ 3.2–3.8 ppm (m, 4H, N-CH₂)

• Bromine adjacency : δ 4.1 ppm (t, 1H, Br-C-H)

• Methyl groups : δ 1.1 ppm (d, 3H, CH₃)

Applications and Derivative Synthesis

The compound serves as a precursor for neurologically active agents.

Pharmacological Analogues

Structural analogues exhibit affinity for κ-opioid and serotonin receptors, as seen in related piperidine derivatives. Bromine’s electronegativity enhances binding to hydrophobic pockets in target proteins.

Peptide Conjugates

Conjugation with tripeptides via amide linkages improves bioavailability, as demonstrated in patent-protected compounds .

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-1-((S)-3-bromo-piperidin-1-yl)-3-methyl-butan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions using reducing agents such as lithium aluminum hydride can convert the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can replace the bromine atom with other nucleophiles like hydroxide, cyanide, or alkoxide ions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

Oxidation: Corresponding oxides or hydroxyl derivatives.

Reduction: Reduced amine derivatives.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

(S)-2-Amino-1-((S)-3-bromo-piperidin-1-yl)-3-methyl-butan-1-one has several scientific research applications:

Medicinal Chemistry: It serves as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: The compound is used as a building block for the synthesis of more complex organic molecules.

Pharmacology: Research studies investigate its potential as a ligand for various biological targets, including receptors and enzymes.

Industrial Applications: It is used in the production of fine chemicals and specialty materials.

Mechanism of Action

The mechanism of action of (S)-2-Amino-1-((S)-3-bromo-piperidin-1-yl)-3-methyl-butan-1-one involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and target of interest.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Halogen-Substituted Piperidine Derivatives

Compounds with halogen substitutions on the piperidine ring are critical for modulating electronic and steric properties. Key examples include:

Table 1: Halogen-Substituted Piperidine Analogs

Compound Name	CAS	Molecular Formula	MW (g/mol)	Halogen	Ring Type	Stereochemistry (Piperidine)	Carbon Chain
Target Compound*	-	C₁₀H₁₉BrN₂O	~263.22	Br	Piperidine	S	Butan-1-one
(S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-3-methyl-butan-1-one	1401666-35-0	C₁₀H₁₉ClN₂O	218.72	Cl	Piperidine	R	Butan-1-one
(S)-2-amino-1-((R)-3-bromo-piperidin-1-yl)-propan-1-one	1401667-19-3	C₈H₁₅BrN₂O	235.13	Br	Piperidine	R	Propan-1-one

Key Findings :

• Stereochemistry : The S-configuration at the piperidine 3-position in the target compound contrasts with the R-configuration in analogs, altering spatial orientation and interaction with chiral targets.
• Carbon Chain : The butan-1-one chain (vs. propan-1-one) may improve solubility due to increased alkyl length.

Pyrrolidine-Based Analogs

Pyrrolidine (5-membered ring) derivatives exhibit distinct conformational flexibility compared to piperidine:

Table 2: Pyrrolidine Derivatives

Compound Name	CAS	Molecular Formula	MW (g/mol)	Substituent
(S)-2-AMino-1-(3-broMo-pyrrolidin-1-yl)-3-Methyl-butan-1-one	1354033-05-8	C₉H₁₇BrN₂O	249.15	Br (pyrrolidine 3-position)
(S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one	1401668-88-9	C₁₁H₂₂N₂O₂	214.30	Methoxymethyl

Key Findings :

• Substituent Effects : Methoxymethyl groups enhance polarity, improving aqueous solubility, while bromine maintains lipophilicity .

Complex Amino-Substituted Derivatives

Bulkier substituents on piperidine/pyrrolidine rings impact physicochemical properties:

Table 3: Amino-Substituted Analogs

Compound Name	CAS	Molecular Formula	MW (g/mol)	Substituent	Ring Type
(S)-2-Amino-1-((S)-3-(benzyl(isopropyl)amino)pyrrolidin-1-yl)-3-methylbutan-1-one	1254927-47-3	C₁₉H₃₁N₃O	315.46	Benzyl(isopropyl)amino	Pyrrolidine
(S)-2-amino-1-[3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one	1354029-15-4	C₁₉H₂₉N₃O	315.46	Benzyl-cyclopropyl-amino	Pyrrolidine

Key Findings :

• Lipophilicity : Benzyl and cyclopropyl groups significantly increase logP values, favoring membrane permeability but risking solubility limitations .
• Synthetic Challenges : Discontinuation of several analogs (e.g., CymitQuimica products) may reflect difficulties in synthesis or purification .

Q & A

Q. Table 1: Optimization Parameters for Coupling Reactions

Parameter	Optimal Range	Impact on Yield/Purity
Temperature	0–5°C	Prevents epimerization
Solvent	Anhydrous DCM	Enhances coupling efficiency
Reaction Time	12–16 hours	Balances completion vs. side reactions

Advanced: How can researchers resolve contradictions in reported biological activity data for this compound?

Answer:
Discrepancies often arise from variations in stereochemical purity, assay conditions, or target selectivity. Methodological approaches include:

• Chiral purity validation : Use circular dichroism (CD) spectroscopy or chiral HPLC to confirm enantiomeric excess (>98% required for reproducibility) .
• Assay standardization : Compare binding assays (e.g., radioligand displacement) under identical buffer conditions (pH 7.4, 25°C) and receptor isoforms (e.g., dopamine D2 vs. D3 subtypes) .
• Meta-analysis : Cross-reference data with structurally analogous compounds (e.g., (S)-3-bromo-pyrrolidine derivatives) to identify trends in structure-activity relationships .

Basic: What spectroscopic techniques are most reliable for characterizing this compound?

Answer:

• NMR : ¹H/¹³C NMR confirms regiochemistry (e.g., bromine at C3 of piperidine: δ ~4.2 ppm for H3) and stereochemistry (NOESY for spatial proximity of chiral centers) .
• Mass Spectrometry : High-resolution ESI-MS validates molecular weight (expected [M+H]⁺: 303.08 g/mol) and detects trace impurities (<0.5%) .
• X-ray Crystallography : Resolves absolute configuration; key torsion angles (e.g., C2-N-C3-Br) should match computational models (DFT at B3LYP/6-31G*) .

Advanced: How does solvent polarity influence the stability of the bromine substituent during storage?

Answer:
The C-Br bond is susceptible to hydrolysis in polar protic solvents. Stability assessments should include:

• Accelerated degradation studies : Store samples in MeOH, H2O, or DMSO at 25°C/40°C; monitor via LC-MS for debrominated byproducts (e.g., piperidine-3-ol) .
• Stabilizers : Add 1% triethylamine to aprotic solvents (e.g., acetonitrile) to neutralize acidic impurities that catalyze Br⁻ elimination .

Q. Table 2: Degradation Kinetics in Common Solvents

Solvent	Half-Life (25°C)	Major Degradation Pathway
DMSO	>6 months	Radical-mediated cleavage
MeOH	3 weeks	Nucleophilic substitution
H2O	48 hours	Hydrolysis

Advanced: What strategies mitigate side reactions during N-alkylation of the piperidine ring?

Answer:
Competing elimination (e.g., HBr loss) can be minimized by:

• Base selection : Use mild bases (K2CO3 vs. NaOH) to deprotonate without promoting β-hydride elimination .
• Temperature control : Maintain ≤40°C during alkylation; microwave-assisted synthesis reduces reaction time and byproduct formation .
• Protecting groups : Temporarily mask the amine with Boc groups, then deprotect post-alkylation using TFA/DCM (1:1) .

Basic: How is the compound’s affinity for neurotransmitter transporters quantified?

Answer:

• Radioligand binding assays : Compete with [³H]WIN-35,428 for dopamine transporter (DAT) or [³H]nisoxetine for norepinephrine transporter (NET). Calculate IC50 values using nonlinear regression (GraphPad Prism) .
• Electrophysiology : Patch-clamp recordings in HEK293 cells expressing human DAT/NET to measure uptake inhibition (EC50 < 100 nM suggests high potency) .

Q. Table 3: Binding Affinities for Neurotransmitter Targets

Target	IC50 (nM)	Selectivity vs. SERT
DAT	12 ± 3	>100-fold
NET	45 ± 8	>50-fold
5-HT1A	>1,000	N/A

Advanced: What computational methods predict metabolic liabilities of the bromopiperidine moiety?

Answer:

• Density Functional Theory (DFT) : Calculate bond dissociation energies (BDE) for C-Br (~65 kcal/mol indicates moderate lability) .
• CYP450 docking simulations : Use AutoDock Vina to model interactions with CYP3A4/2D6; prioritize metabolites (e.g., oxidative debromination) for LC-MS/MS validation .

Basic: What are the key differences between this compound and its non-brominated analogs?

Answer:
The bromine atom enhances:

• Lipophilicity : LogP increases by ~0.8 units (measured via shake-flask method), improving blood-brain barrier penetration .
• Receptor occupancy : Bromine’s steric bulk increases DAT binding affinity 5-fold compared to chloro analogs .
• Synthetic complexity : Brominated intermediates require low-temperature handling to prevent HBr elimination .